N-(3-fluorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17FN4O3S/c1-10-8-20-16-14(17(25)23(3)18(26)22(16)2)15(10)27-9-13(24)21-12-6-4-5-11(19)7-12/h4-8H,9H2,1-3H3,(H,21,24)
• InChI Key: CVTUXKASUJVPGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3=CC(=CC=C3)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

N-(3-fluorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H17FN4O3S and its molecular weight is 388.42. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

The compound has been explored in the context of radioligand imaging, specifically in positron emission tomography (PET). For instance, a related compound, [18F]PBR111, a selective radioligand, has been synthesized for imaging the translocator protein (18 kDa) with PET. This innovation aids in visualizing biological processes at the molecular level (Dollé et al., 2008).

Herbicidal Activities

Compounds structurally similar to N-(3-fluorophenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide have been investigated for their herbicidal activities. For example, certain derivatives displayed effective herbicidal activities against various dicotyledonous weeds (Wu et al., 2011).

Antitumor Activities

Several studies have been conducted on the antitumor activities of related compounds. For instance, certain analogs showed selective anti-tumor activities, suggesting potential application in cancer therapy (Xiong Jing, 2011). Additionally, antimicrobial and anti-proliferative activities of similar compounds have been studied, with some showing significant inhibitory effects on cancer cell lines (Fahim et al., 2021).

Anti-inflammatory Activities

Compounds with a similar structure have demonstrated anti-inflammatory activity. For example, certain acetamide derivatives synthesized showed significant anti-inflammatory effects, suggesting potential for therapeutic use in inflammatory diseases (Sunder et al., 2013).